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Compound of Interest

Compound Name: Dox-btn2

Cat. No.: B10862065

Essential Safety and Handling Guide for Dox-
btn2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Dox-btn2. The following procedural steps and data
are derived from the product's Safety Data Sheet (SDS) to ensure safe laboratory practices.

Compound Information: Dox-btn2 is identified as a biotinylated derivative of Doxorubicin, a
potent compound used in cell imaging.[1] While Doxorubicin is known to accumulate in the
nucleus, Dox-btn2 is primarily found in the cytoplasm.[1]

Hazard Identification and Classification

Dox-btn2 is classified with the following hazards according to the Globally Harmonized System
(GHS).[2]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[2]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity 1 2]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1

with long lasting effects.[2]
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It is important to note that Dox-btn2 is a derivative of Doxorubicin, a compound with known
carcinogenic, mutagenic, and reproductive toxicity. Therefore, handling Dox-btn2 with the
highest degree of caution is imperative.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Dox-btn2 to
minimize exposure risk.[2]

Protection Type Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (chemically resistant).
Skin and Body Impervious clothing, such as a lab coat.
Respiratory A suitable respirator should be used.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

Safe Handling:
» Avoid inhalation of dust or aerosols.[2]
e Prevent contact with eyes and skin.[2]

o Work exclusively in areas with adequate exhaust ventilation, such as a chemical fume hood.

[2]
» Do not eat, drink, or smoke in areas where Dox-btn2 is handled or stored.[2]
e Wash hands thoroughly after handling the compound.[2]

Storage Conditions:
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Keep the container tightly sealed.[2]

Store in a cool, well-ventilated area.[2]

Protect from direct sunlight and sources of ignition.[2]

Storage Temperatures:
o Powder: -20°C[2]
o In solvent: -80°CJ[2]

Experimental Workflow for Handling Dox-btn2

The following diagram outlines the standard procedure for safely handling Dox-btn2 from
receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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